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Disclaimer: The information provided in this document is intended for researchers, scientists,
and drug development professionals for informational purposes only. The compounds
discussed may be controlled substances in some jurisdictions. All activities should be
conducted in accordance with local laws and regulations.

The term "4-HO-DPHP" is ambiguous and may refer to at least two distinct chemical entities.
The most direct interpretation based on chemical nomenclature databases points to (4-
hydroxyphenyl) phenyl hydrogen phosphate. However, the abbreviation bears a strong
resemblance to acronyms for psychoactive tryptamines, and search results predominantly
associate it with 4-hydroxy-N,N-dipropyltryptamine (4-HO-DPT), suggesting "DPHP" may be a
typographical error for "DPT". This guide will provide a comprehensive overview of both
compounds, with a primary focus on 4-HO-DPT due to the extensive availability of scientific
literature.

Part 1: 4-Hydroxy-N,N-dipropyltryptamine (4-HO-
DPT)

4-Hydroxy-N,N-dipropyltryptamine, also known as deprocin, is a synthetic psychedelic
tryptamine.[1] It is a structural analog of psilocin (4-HO-DMT), the active metabolite of
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psilocybin.[2][3] First synthesized in the 1970s, it has garnered interest for its potential
therapeutic applications in neuropsychiatric conditions due to its interaction with serotonin
receptors.[2][3]

Chemical Structure and Properties

4-HO-DPT is a synthetic indole molecule belonging to the tryptamine class. Its structure
features a bicyclic indole heterocycle substituted at the R4 position with a hydroxyl group and
at the R3 position with a dipropylaminoethyl side chain.

Table 1: Physicochemical Properties of 4-HO-DPT

Property Value
IUPAC Name 3-[2-(dipropylamino)ethyl]-1H-indol-4-ol
Synonyms 4-OH-DPT, Deprocin
CAS Number 63065-88-3
Molecular Formula C16H24N20
Molar Mass 260.381 g-mol—1
Onset of Action 15-45 minutes (oral)
Duration of Action 5-8 hours (oral)
Source:[1]
Synthesis

The classical synthesis of 4-HO-DPT is a multi-step process adapted from the Speeter-Anthony
tryptamine synthesis, typically starting from a protected 4-hydroxyindole to prevent side
reactions.[4]

This protocol is adapted from established methods for synthesizing 4-substituted tryptamines.

[4]

Step 1: Protection of 4-Hydroxyindole
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Dissolve 4-hydroxyindole in a suitable solvent such as dimethylformamide (DMF).

Add a protecting group precursor, such as benzyl bromide, and a base, like potassium
carbonate.

Stir the mixture at room temperature until the reaction is complete (monitored by TLC),
yielding 4-benzyloxyindole.

Step 2: Introduction of the Side Chain

To a cooled (0 °C) and stirred solution of 4-benzyloxyindole in anhydrous diethyl ether, add
oxalyl chloride (1.1 equivalents) dropwise. A yellow precipitate of 4-benzyloxy-3-
indoleglyoxylyl chloride forms.

Filter the solid under a dry atmosphere.

Dissolve the freshly prepared 4-benzyloxy-3-indoleglyoxylyl chloride in anhydrous
tetrahydrofuran (THF).

Treat the solution with an excess of dipropylamine to form the corresponding amide.

Step 3: Reduction of the Amide

Reduce the amide from the previous step using a reducing agent such as lithium aluminum
hydride (LAH) in an anhydrous solvent like THF.

Work up the reaction carefully to yield 4-benzyloxy-N,N-dipropyltryptamine.

Step 4: Deprotection

Dissolve the 4-benzyloxy-N,N-dipropyltryptamine in a suitable solvent like ethanol or
methanol.

Add a palladium catalyst (e.g., palladium on carbon).

Subject the mixture to a hydrogen atmosphere (e.g., using a balloon or a Parr shaker) and
stir at room temperature until deprotection is complete (monitored by TLC).

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15547288?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

* Remove the catalyst by filtration through celite.

o Evaporate the solvent to yield 4-HO-DPT.[4]

Step 1: Protection

4-Hydroxyindole

Benzyl Bromide, K2CO3

G-Benzyloxyindole)

Oxalyl Chloride

Step 2: Side Chain Introduction

G-Benzyloxy—B—indoleglyoxylyl_chlorida

ipropylamine

Gmide_l ntermediate)

LiAIH4

Step 3: theduction

(4—Benzyloxy—DPT)

H2, Pd/C

Step 4: Deprotection

4-HO-DPT

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/pdf/A_Comparative_Guide_to_the_Synthesis_of_4_Hydroxy_N_N_dipropyltryptamine_4_HO_DPT.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15547288?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page
Caption: Classical synthesis workflow for 4-HO-DPT.

Pharmacology and Mechanism of Action

4-HO-DPT's primary pharmacological action is as a non-selective serotonin receptor agonist,
with a notable affinity for the 5-HT2A receptor.[1][2] This interaction is believed to mediate its
psychedelic effects.[2][3]

Table 2: In Vitro Receptor Binding Affinities and Functional Activity of 4-HO-DPT

Binding Affinity (Ki, Functional Activity

Receptor Efficacy (Emax, %)
nM) (ECso0, NM)

5-HT2A Data not available ~10-20 ~90-100

5-HT2B Data not available ~10-20 ~94

5-HT2C Data not available ~200-300 ~90-100

Note: Specific Ki values for 4-HO-DPT are not readily available in the provided search results.
ECso and Emax values are estimations based on graphical data and comparisons to related

compounds.[1]

The 5-HT2A receptor is a G-protein coupled receptor (GPCR) that primarily couples to the
Gqg/G11 family of G-proteins.[3] Agonist binding, such as by 4-HO-DPT, initiates a signaling
cascade.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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